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Compound of Interest

Compound Name: 2-Amino-4-methylpyrimidine

Cat. No.: B085506 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 2-
Amino-4-methylpyrimidine, a crucial parameter for its application in research and

pharmaceutical development. While specific quantitative solubility data across a wide range of

organic solvents is not readily available in published literature, this guide summarizes the

existing qualitative information and furnishes a detailed experimental protocol for determining

precise solubility values.

Solubility Data
Comprehensive searches of scientific databases and chemical supplier information did not

yield specific quantitative solubility data for 2-Amino-4-methylpyrimidine in a variety of

organic solvents. The available information is qualitative, indicating its general solubility

characteristics.

Table 1: Qualitative Solubility of 2-Amino-4-methylpyrimidine in Select Solvents

Solvent Qualitative Solubility Citation

Dimethyl Sulfoxide (DMSO) Slightly Soluble [1][2]

Methanol Slightly Soluble [1][2]
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It is important to note that the solubility of a related compound, 2-Amino-4-methylpyridine, is

described as freely soluble in dimethylformamide (DMF) and lower alcohols, and slightly

soluble in aliphatic hydrocarbons and petroleum ether.[3] While structurally similar, these

values should not be considered a direct substitute for experimental data on 2-Amino-4-
methylpyrimidine.

Experimental Protocol for Solubility Determination
To obtain precise and reliable quantitative solubility data, a well-defined experimental protocol

is essential. The following section details a standard gravimetric method, a robust and widely

used technique for determining the solubility of solid compounds in liquid solvents.

Table 2: Detailed Experimental Protocol for Gravimetric Solubility Determination
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Step Procedure Details and Considerations

1. Material Preparation

1.1. Obtain high-purity 2-

Amino-4-methylpyrimidine

(solute) and the desired

organic solvent. 1.2. Ensure

the solvent is of an appropriate

grade (e.g., HPLC or analytical

grade) to avoid impurities that

could affect solubility. 1.3. Dry

the solute to a constant weight

to remove any residual

moisture.

The purity of both solute and

solvent is critical for accurate

results.

2. Saturation

2.1. Add an excess amount of

2-Amino-4-methylpyrimidine to

a known volume or mass of the

organic solvent in a sealed

container (e.g., a screw-cap

vial or flask). 2.2. Agitate the

mixture at a constant

temperature for a prolonged

period (e.g., 24-48 hours) to

ensure equilibrium is reached.

A magnetic stirrer or a shaker

bath is recommended.

An excess of the solid solute

must be present to ensure the

solution is saturated. The

temperature must be carefully

controlled and monitored as

solubility is temperature-

dependent.

3. Separation 3.1. Allow the undissolved

solid to settle. 3.2. Carefully

withdraw a known volume of

the supernatant (the saturated

solution) using a pre-heated or

pre-cooled pipette to match the

equilibration temperature. This

prevents precipitation or further

dissolution. 3.3. Filter the

withdrawn sample through a

syringe filter (e.g., 0.45 µm

It is crucial to avoid transferring

any solid particles with the

liquid sample.
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PTFE) to remove any

remaining solid particles.

4. Solvent Evaporation

4.1. Transfer the filtered

saturated solution to a pre-

weighed, dry container (e.g., a

glass vial or evaporating dish).

4.2. Carefully evaporate the

solvent under a gentle stream

of inert gas (e.g., nitrogen) or

in a vacuum oven at a

temperature that will not cause

decomposition of the solute.

The goal is to completely

remove the solvent without

losing any of the dissolved

solute.

5. Quantification

5.1. Once the solvent is fully

evaporated, place the

container with the solid residue

in a desiccator to cool to room

temperature. 5.2. Weigh the

container with the dried solute.

5.3. The mass of the dissolved

solute is the final weight minus

the initial weight of the empty

container.

Repeating the drying and

weighing steps until a constant

mass is achieved ensures all

solvent has been removed.

6. Calculation

6.1. Calculate the solubility in

the desired units (e.g., g/100

mL, mg/mL, or mol/L) using the

mass of the dissolved solute

and the volume of the solvent

used.

Solubility ( g/100 mL) = (Mass

of solute / Volume of solvent

aliquot) x 100

Visualizing the Experimental Workflow
To further clarify the experimental process, the following diagram illustrates the key stages of

the gravimetric method for determining the solubility of 2-Amino-4-methylpyrimidine.
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Caption: Gravimetric method for solubility determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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